5-{[2-Bromo-4-(propan-2-yl)phenoxy]methyl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(2-bromo-4-propan-2-ylphenoxy)methyl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H21BrN2O4/c1-12(2)13-5-7-16(15(21)9-13)26-11-19-22-20(23-27-19)14-6-8-17(24-3)18(10-14)25-4/h5-10,12H,11H2,1-4H3
• InChI Key: SEJJWIATNOMTFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OCC2=NC(=NO2)C3=CC(=C(C=C3)OC)OC)Br
• Molecular Formula: C20H21BrN2O4
• Molecular Weight: 433.3 g/mol

Description

5-{[2-Bromo-4-(propan-2-yl)phenoxy]methyl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a brominated phenoxy group and a dimethoxyphenyl group connected through an oxadiazole ring. The presence of these functional groups imparts specific chemical properties and reactivity to the compound, making it valuable for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[2-Bromo-4-(propan-2-yl)phenoxy]methyl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Oxadiazole Ring: The oxadiazole ring is formed through a cyclization reaction involving hydrazine derivatives and carboxylic acids or their derivatives under acidic or basic conditions.

Coupling Reactions: The final step involves coupling the brominated phenoxy intermediate with the dimethoxyphenyl derivative using palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

5-{[2-Bromo-4-(propan-2-yl)phenoxy]methyl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form reduced derivatives.

Cyclization Reactions: The oxadiazole ring can participate in cyclization reactions to form more complex ring systems.

Common Reagents and Conditions

Substitution: Nucleophiles such as sodium azide, potassium thiolate, or alkoxide in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic media.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted derivatives, while oxidation and reduction reactions can produce corresponding oxides or reduced forms.

Scientific Research Applications

5-{[2-Bromo-4-(propan-2-yl)phenoxy]methyl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the development of new materials and compounds.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and reactivity.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its stability and functional groups.

Mechanism of Action

The mechanism of action of 5-{[2-Bromo-4-(propan-2-yl)phenoxy]methyl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole involves its interaction with specific molecular targets and pathways. The brominated phenoxy group and the oxadiazole ring are key functional groups that interact with biological molecules, potentially inhibiting or modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 5-{[2-Chloro-4-(propan-2-yl)phenoxy]methyl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• 5-{[2-Fluoro-4-(propan-2-yl)phenoxy]methyl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• 5-{[2-Iodo-4-(propan-2-yl)phenoxy]methyl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

Uniqueness

The uniqueness of 5-{[2-Bromo-4-(propan-2-yl)phenoxy]methyl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole lies in its specific brominated phenoxy group, which imparts distinct reactivity and properties compared to its chloro, fluoro, and iodo analogs. This makes it particularly valuable for certain applications where bromine’s reactivity is advantageous.